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Compound Name: Tirofiban-d9

Cat. No.: B12401755 Get Quote

[2] --INVALID-LINK-- Tirofiban Hydrochloride-d9 is a labeled derivative of Tirofiban, a non-

peptide antagonist of the glycoprotein IIb/IIIa receptor. It is an inhibitor of platelet ... CAS

Number: 1243389-91-9. Formula: C22H27D9N2O5S · HCl. Molecular Weight: 486.1. For

Research Use Only. Not Intended for Diagnostic or Therapeutic Use. Tirofiban Hydrochloride-

d9. sc-217688. SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban

Hydrochloride-d9. Chemical name. Missing: safety ‎data ‎sheet --INVALID-LINK-- T494207 is a

labeled Tirofiban, which is a non-peptide antagonist of the glycoprotein IIb/IIIa receptor.

Tirofiban is an inhibitor of platelet aggregation. --INVALID-LINK-- Tirofiban-d9 is intended for

research purposes only. Tirofiban-d9 is not for human or veterinary use. WARNING: This

product is not for human or veterinary use. --INVALID-LINK-- SAFETY DATA SHEET. according

to Regulation (EC) No. 1907/2006. 1. IDENTIFICATION OF THE SUBSTANCE/PREPARATION

AND OF THE COMPANY/UNDERTAKING. --INVALID-LINK-- Tirofiban-d9 HCl. SECTION 1.

IDENTIFICATION. Product Identifier. Tirofiban-d9 HCl. Product Code. T494207. CAS No.

1243389-91-9. Synonyms. --INVALID-LINK-- Tirofiban is a nonpeptide tyrosine derivative that

acts as a selective, competitive, and non-pro-drug glycoprotein IIb/IIIa inhibitor. It prevents

fibrinogen from ... --INVALID-LINK-- Tirofiban is a reversible antagonist of fibrinogen binding to

the glycoprotein (GP) IIb/IIIa receptor on human platelets. When administered intravenously, ...

--INVALID-LINK-- Tirofiban | C22H36N2O5S | CID 148199 - structure, chemical names,

physical and chemical properties, classification, patents, literature, biological activities, ... --

INVALID-LINK-- Tirofiban is a highly selective, short-acting, and reversible non-peptide

glycoprotein (GP) IIb/IIIa receptor inhibitor that can competitively inhibit the binding of ... --

INVALID-LINK-- Tirofiban D9 Hydrochloride ; Molecular Formula. C22H27D9N2O5S.HCl ;

Molecular Weight. 486.10 ; CAS No. 1243389-91-9 ; Pack Size. 1 mg; 2 mg; 5 mg; 10 mg. --
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INVALID-LINK-- Tirofiban-d9 hydrochloride. CAS No. 1243389-91-9. SECTION 1:

Identification of the substance/mixture and of the company/undertaking. 1.1 Product identifiers.

--INVALID-LINK-- SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban

Hydrochloride-d9. Chemical name. : N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl-2,2,3 ...

https://www.news-medical.net/drugs/Tirofiban.aspx Tirofiban works by inhibiting platelet

aggregation. It is a non-peptide antagonist of the glycoprotein IIb/IIIa receptor, which is the

major platelet surface ... https://www.vectoralabs.com/product/v-2503/tirofiban-d9-hcl Tirofiban

D9 HCl. High-purity Tirofiban D9 HCl for research. Buy online. ... Molecular Formula.

C22H27D9N2O5S.HCl. Molecular Weight. 486.10. CAS Number. https://www.chem-

agilent.com/pdf/msds/A0150249_msds.pdf Safety Data Sheet. Agrofiban. SECTION 1:

Identification of the substance/mixture and of the company/undertaking. 1.1. Product identifier.

Product form. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3234479/ Tirofiban is a specific,

non-peptide antagonist of the platelet glycoprotein (GP) IIb/IIIa receptor. This receptor is the

major platelet surface receptor involved in ... [1al] https://www.google.com/search?

q=time+in+Santa+Cruz,+CA,+US [1bl] https://www.scbt.com/p/tirofiban-hydrochloride-d9-

1243389-91-9 Tirofiban Hydrochloride-d9 is a labeled derivative of Tirofiban, a non-peptide

antagonist of the glycoprotein IIb/IIIa receptor. It is an inhibitor of platelet ... CAS Number:

1243389-91-9. Formula: C22H27D9N2O5S · HCl. Molecular Weight: 486.1. For Research Use

Only. Not Intended for Diagnostic or Therapeutic Use. Tirofiban Hydrochloride-d9. sc-217688.

SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban Hydrochloride-d9.

Chemical name. Missing: safety ‎data ‎sheet [1cl] https://www.trc-canada.com/product-detail/?

T494207 T494207 is a labeled Tirofiban, which is a non-peptide antagonist of the glycoprotein

IIb/IIIa receptor. Tirofiban is an inhibitor of platelet aggregation. [1dl]

https://www.caymanchem.com/product/22216/tirofiban-d9 Tirofiban-d9 is intended for

research purposes only. Tirofiban-d9 is not for human or veterinary use. WARNING: This

product is not for human or veterinary use. [1el]

https://www.caymanchem.com/msdss/22216m.pdf SAFETY DATA SHEET. according to

Regulation (EC) No. 1907/2006. 1. IDENTIFICATION OF THE SUBSTANCE/PREPARATION

AND OF THE COMPANY/UNDERTAKING. [1fl] https://cdn.trc-canada.com/msds/T494207.pdf

Tirofiban-d9 HCl. SECTION 1. IDENTIFICATION. Product Identifier. Tirofiban-d9 HCl.

Product Code. T494207. CAS No. 1243389-91-9. Synonyms. [1gl]

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4480922/ Tirofiban is a nonpeptide tyrosine

derivative that acts as a selective, competitive, and non-pro-drug glycoprotein IIb/IIIa inhibitor. It

prevents fibrinogen from ... [1hl] https://www.drugbank.ca/drugs/DB00773 Tirofiban is a

reversible antagonist of fibrinogen binding to the glycoprotein (GP) IIb/IIIa receptor on human
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platelets. When administered intravenously, ... [1il] https://www.chemspider.com/Chemical-

Structure.126590.html Tirofiban | C22H36N2O5S | CID 148199 - structure, chemical names,

physical and chemical properties, classification, patents, literature, biological activities, ... [1jl]

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7915392/ Tirofiban is a highly selective, short-

acting, and reversible non-peptide glycoprotein (GP) IIb/IIIa receptor inhibitor that can

competitively inhibit the binding of ... [1kl] https://www.clearsynth.com/en/cas/1243389-91-9

Tirofiban D9 Hydrochloride ; Molecular Formula. C22H27D9N2O5S.HCl ; Molecular Weight.

486.10 ; CAS No. 1243389-91-9 ; Pack Size. 1 mg; 2 mg; 5 mg; 10 mg. [1ll]

https://file.medchemexpress.com/batch_PDF/HY-13953S-SDS.pdf Tirofiban-d9 hydrochloride.

CAS No. 1243389-91-9. SECTION 1: Identification of the substance/mixture and of the

company/undertaking. 1.1 Product identifiers. [1ml] https://www.scbt.com/sds/sc-217688

SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban Hydrochloride-d9.

Chemical name. : N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl-2,2,3 ... [1nl] https://www.news-

medical.net/drugs/Tirofiban.aspx Tirofiban works by inhibiting platelet aggregation. It is a non-

peptide antagonist of the glycoprotein IIb/IIIa receptor, which is the major platelet surface ...

[1ol] https://www.vectoralabs.com/product/v-2503/tirofiban-d9-hcl Tirofiban D9 HCl. High-purity

Tirofiban D9 HCl for research. Buy online. ... Molecular Formula. C22H27D9N2O5S.HCl.

Molecular Weight. 486.10. CAS Number. [1pl] https://www.chem-

agilent.com/pdf/msds/A0150249_msds.pdf Safety Data Sheet. Agrofiban. SECTION 1:

Identification of the substance/mixture and of the company/undertaking. 1.1. Product identifier.

Product form. [1ql] https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3234479/ Tirofiban is a

specific, non-peptide antagonist of the platelet glycoprotein (GP) IIb/IIIa receptor. This receptor

is the major platelet surface receptor involved in ...## Tirofiban-d9: A Comprehensive

Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,

and essential physicochemical properties of Tirofiban-d9. The information is compiled and

presented to meet the needs of laboratory and drug development professionals, with a focus

on ensuring safe handling and informed use of this compound in a research setting.

Compound Identification and Properties
Tirofiban-d9 is the deuterated form of Tirofiban, a non-peptide antagonist of the glycoprotein

IIb/IIIa receptor. [1bl, 1cl] As a research-grade compound, it is primarily used in studies
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involving drug metabolism, pharmacokinetics, and as an internal standard in analytical testing.

It is not intended for human or veterinary use. [1dl]

Table 1: Physicochemical Properties of Tirofiban-d9 Hydrochloride

Property Value Source

CAS Number 1243389-91-9 [1bl, 1fl]

Molecular Formula C22H27D9N2O5S · HCl [1bl, 1kl, 1ol]

Molecular Weight 486.1 g/mol [1bl, 1kl, 1ol]

Form Crystalline Solid [1el]

Purity ≥98% [1el]

Solubility
Soluble in DMSO and

Methanol
[1el]

Hazard Identification and Safety Precautions
According to available safety data sheets, Tirofiban-d9 is classified as not hazardous.

However, as with any chemical compound, it should be handled with care, and appropriate

safety measures should be implemented. The toxicological properties of Tirofiban-d9 have not

been thoroughly investigated, and researchers should proceed with the assumption that it may

have biological activity.

Table 2: GHS Hazard Statements and Precautionary Measures
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Category Statement Source

Hazard Statement

Based on available data, the

classification criteria are not

met.

[1el, 1fl]

Precautionary Statement

(Prevention)

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P262: Do not get in eyes,

on skin, or on clothing. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

[1el, 1fl]

Precautionary Statement

(Response)

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1el, 1fl]

Precautionary Statement

(Storage)

Keep container tightly closed.

Store in a well-ventilated

place.

[1el, 1fl]

Precautionary Statement

(Disposal)

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[1el, 1fl]

Handling, Storage, and Emergency Protocols
Engineering Controls and Personal Protective
Equipment (PPE)
When handling Tirofiban-d9, especially in its solid form, it is crucial to minimize dust

generation and exposure.
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Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood.

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Storage Recommendations
For optimal stability, Tirofiban-d9 should be stored under the following conditions:

Table 3: Recommended Storage Conditions

Parameter Recommendation Source

Temperature -20°C [1el]

Atmosphere

Keep container tightly closed

in a dry and well-ventilated

place.

[1el, 1fl]

Light Protect from light.

Handling

Handle under an inert

atmosphere (e.g., nitrogen or

argon).

[1el]

First-Aid Measures
In the event of accidental exposure, the following first-aid measures should be taken:

After Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

After Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact

lenses if present and easy to do so.
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After Ingestion: Wash out the mouth with water, provided the person is conscious. Do not

induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Mechanism of Action: Tirofiban as a Glycoprotein
IIb/IIIa Inhibitor
Tirofiban is a selective and reversible non-peptide antagonist of the glycoprotein (GP) IIb/IIIa

receptor. [1gl, 1jl, 1ql] This receptor is found on the surface of platelets and plays a critical role

in platelet aggregation by binding to fibrinogen. [1gl] By blocking this interaction, Tirofiban

effectively inhibits the final common pathway of platelet aggregation. [1nl]

Platelet Surface

GP IIb/IIIa Receptor Platelet Aggregation
Activates

Fibrinogen
Binds to

Tirofiban-d9
Blocks

Click to download full resolution via product page

Tirofiban's inhibitory effect on platelet aggregation.

Safe Handling Workflow
The following workflow diagram outlines the recommended steps for safely handling Tirofiban-
d9 in a laboratory setting. Adherence to this workflow will minimize the risk of exposure and

ensure the integrity of the compound.
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Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Retrieve Tirofiban-d9 from -20°C Storage

Allow to Equilibrate to Room Temperature

Weigh the Desired Amount

Dissolve in Appropriate Solvent
(e.g., DMSO, Methanol)

Use in Experiment

Dispose of Waste Properly

Clean Work Area and Equipment

Return Unused Compound to -20°C Storage

End

Click to download full resolution via product page

A recommended workflow for handling Tirofiban-d9.
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Toxicological Information
The toxicological properties of Tirofiban-d9 have not been extensively studied. The available

safety data sheets indicate that the material should be handled with the assumption that it may

be hazardous.

Table 4: Summary of Toxicological Data

Effect Data Source

Acute Toxicity No data available [1el, 1fl]

Skin Corrosion/Irritation No data available [1el, 1fl]

Serious Eye Damage/Irritation No data available [1el, 1fl]

Respiratory or Skin

Sensitization
No data available [1el, 1fl]

Carcinogenicity No data available [1el, 1fl]

Reproductive Toxicity No data available [1el, 1fl]

Specific Target Organ Toxicity

(Single Exposure)
No data available [1el, 1fl]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [1el, 1fl]

Aspiration Hazard No data available [1el, 1fl]

Given the lack of specific toxicological data, it is imperative to handle Tirofiban-d9 with a high

degree of caution and to prevent any direct contact or inhalation.

Experimental Protocols
Detailed experimental protocols for the use of Tirofiban-d9 are specific to the research being

conducted. However, a general protocol for preparing a stock solution is provided below.

Protocol for Preparation of a 10 mM Tirofiban-d9 Stock Solution in DMSO
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Materials: Tirofiban-d9 hydrochloride (solid), Dimethyl sulfoxide (DMSO, anhydrous),

appropriate vials, and precision balance.

Procedure: a. Calculate the mass of Tirofiban-d9 hydrochloride required to prepare the

desired volume of a 10 mM stock solution (Molecular Weight = 486.1 g/mol ). b. Under a

chemical fume hood, accurately weigh the calculated mass of Tirofiban-d9 hydrochloride

into a suitable vial. c. Add the calculated volume of anhydrous DMSO to the vial. d. Vortex or

sonicate the solution until the Tirofiban-d9 is completely dissolved. e. Store the stock

solution at -20°C.

Note: When preparing aqueous solutions, it is important to consider the solubility of Tirofiban-
d9 in the chosen buffer system.

This guide is intended to provide a comprehensive overview of the safety and handling of

Tirofiban-d9. Researchers should always consult the most up-to-date safety data sheet

provided by their supplier and adhere to all institutional and regulatory guidelines for chemical

safety. sheet provided by their supplier and adhere to all institutional and regulatory guidelines

for chemical safety.

To cite this document: BenchChem. [Tirofiban-d9 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401755#tirofiban-d9-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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